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Compound of Interest

Compound Name: Phenylglyoxylate

Cat. No.: B1224774 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. Phenylglyoxylate and its derivatives, classified as esters and ketones, require

strict adherence to disposal protocols to mitigate risks to personnel and the environment. This

guide provides essential, step-by-step instructions for the safe disposal of phenylglyoxylate,

grounded in established safety data.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure you are operating in a well-ventilated area

with immediate access to an eyewash station and a safety shower.[1] In the event of accidental

exposure, follow these first-aid measures:

Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes,

including under the eyelids, and seek medical attention.[1][2]

Skin Contact: Promptly wash the affected area with soap and plenty of water, removing all

contaminated clothing. If irritation develops, seek medical attention.[1][2]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek medical attention.[1][2][3]

Ingestion: Rinse the mouth with water and seek immediate medical attention. Do not induce

vomiting.[2][3]
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The use of appropriate Personal Protective Equipment (PPE) is mandatory when handling

phenylglyoxylate for disposal.

PPE Category Specification

Eye Protection
Goggles compliant with European standard EN

166 or equivalent.

Hand Protection Protective gloves, such as nitrile rubber.

Body Protection
Appropriate protective clothing to prevent skin

exposure.

Step-by-Step Disposal Protocol
The recommended method for disposing of phenylglyoxylate is through a licensed chemical

waste disposal company.[1] Under no circumstances should it be poured down the drain or

mixed with regular trash.[1][3][4]

Segregation and Storage of Waste:

Store waste phenylglyoxylate in a designated, well-ventilated, and secure area.

Use a container that is compatible with the chemical. For solids, a robust, sealed plastic or

glass container is suitable.[1]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name.

Handling Spills:

For small liquid spills (<50ml), absorb the material onto an inert substance like vermiculite,

perlite, or sand.[2][4]

For solid spills, carefully sweep or shovel the material into a suitable container, avoiding

dust formation.[1]
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For larger liquid spills (>50ml), contain the spill and absorb it with an inert material. Scoop

the mixture into a sealed container for disposal.[2]

Preparing for Disposal:

Ensure the waste container is tightly sealed and the exterior is clean.

If the original container is used for waste, ensure the label is not obscured. If a new

container is used, it must be properly labeled.

Professional Disposal Arrangement:

Contact your institution's Environmental Health and Safety (EHS) office or a certified

chemical waste disposal contractor to schedule a pickup.[1]

Provide them with accurate information about the waste material.

Chemical waste generators are responsible for correctly classifying their waste in accordance

with local, regional, and national regulations.[4][5]

Phenylglyoxylate Derivatives: Physical and
Chemical Properties
The following table summarizes key quantitative data for common phenylglyoxylate
derivatives. This information is crucial for understanding their potential hazards and ensuring

safe handling.
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Property Ethyl Phenylglyoxylate Phenylglyoxylic Acid

Molecular Formula C₁₀H₁₀O₃[3][4] C₈H₆O₃[6][7]

Molecular Weight 178.19 g/mol [3][4] 150.13 g/mol [6][7]

Appearance Green Liquid[4] Colorless Solid[7]

Melting Point 158°C[3] 62-66°C[6][7]

Boiling Point 138-139°C @ 18 mmHg[3][4] Not available

Flash Point > 113°C[3][4] Not applicable[6]

Specific Gravity 1.122 g/cm³[4] Not available

Phenylglyoxylate Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of phenylglyoxylate.
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Phenylglyoxylate Disposal Workflow

Start: Phenylglyoxylate Waste Generated

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Segregate Waste into a
Compatible, Labeled Container

Spill Occurs?

Clean Spill with Absorbent Material

Yes

Store Waste Container
in a Secure, Ventilated Area

No

Contact EHS or Licensed
Waste Disposal Contractor

Arrange for Waste Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Phenylglyoxylate Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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